Cas no 1955561-25-7 (8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one)

• Product Name: 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
• CAS No: 1955561-25-7
• MF: C₁₀H₁₄N₆O
• MW: 234.25776052475
• MDL: MFCD28052818
• CID: 4776257
• PubChem ID: 75526763
• Update Time: 2025-06-27

8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-(3-aminopiperidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
• 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
• 8-(3-Amino-1-piperidyl)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• HTS000292
• 8-(3-aminopiperidin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

• MDL： MFCD28052818
• Inchi： 1S/C10H14N6O/c11-7-2-1-4-15(6-7)8-9-13-14-10(17)16(9)5-3-12-8/h3,5,7H,1-2,4,6,11H2,(H,14,17)
• InChI Key： LMTVVAILVFRZLH-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C(=NC=CN21)N1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 440
• XLogP3: -1.3
• Topological Polar Surface Area: 86.3

Additional information on 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

Compound Introduction: 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one (CAS No. 1955561-25-7)

8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one (CAS No. 1955561-25-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the triazolopyrazine class, which is known for its broad spectrum of pharmacological properties. The presence of an aminopiperidine moiety and a triazolopyrazine core suggests that this molecule may exhibit interactions with various biological targets, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one consists of a fused triazolopyrazine ring system connected to a piperidine ring via an amine linkage. This configuration allows for multiple possible hydrogen bonding interactions and steric arrangements, which are critical factors in determining its binding affinity to biological targets. The compound's solubility and stability under various conditions also make it an attractive candidate for further formulation and delivery studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such heterocyclic compounds with high accuracy. Molecular docking studies suggest that 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one may interact with enzymes and receptors involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. The triazolopyrazine core is particularly interesting because it has been shown to modulate the activity of several enzymes, including kinases and phosphodiesterases.

In addition to its potential as a therapeutic agent, 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one has been explored as a scaffold for the development of novel antimicrobial agents. The combination of the aminopiperidine and triazolopyrazine moieties provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced efficacy against resistant bacterial strains. Preliminary experiments have shown promising results in vitro, indicating that this compound may contribute to the fight against multidrug-resistant pathogens.

The synthesis of 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazolopyrazine ring system followed by coupling with the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and sustainable routes to this compound, reducing the environmental impact of its production.

Pharmacokinetic studies are essential for evaluating the potential clinical utility of 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one. Initial data suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life in animal models. These findings are crucial for designing clinical trials that will further assess its safety and efficacy in human populations. Additionally, metabolic stability studies have revealed that the compound undergoes limited degradation in vivo, indicating a favorable pharmacokinetic profile.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one is one example of how academic research can lead to tangible advancements in drug discovery. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are able to identify promising compounds like this one more rapidly than ever before.

The future prospects for 8-(3-aminopiperidin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one are bright given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. However，the groundwork laid by recent studies provides a solid foundation for future investigations into this intriguing compound.